Cas no 681034-57-1 (5-(cyclopropylmethyl)-1H-pyrazole-3-carboxylic acid)
5-(Cyclopropylmethyl)-1H-pyrazole-3-carboxylic acid is a heterocyclic carboxylic acid derivative featuring a cyclopropylmethyl substituent at the 5-position of the pyrazole ring. This compound is of interest in medicinal and agrochemical research due to its structural versatility as a building block for synthesizing biologically active molecules. The cyclopropyl group enhances metabolic stability and influences lipophilicity, while the carboxylic acid moiety allows for further functionalization via amidation or esterification. Its rigid pyrazole core contributes to selective binding interactions, making it valuable in the development of enzyme inhibitors or receptor modulators. The compound is typically handled under standard laboratory conditions and requires proper storage to maintain stability.
681034-57-1 structure
Product Name:5-(cyclopropylmethyl)-1H-pyrazole-3-carboxylic acid
CAS No:681034-57-1
MF:C8H10N2O2
MW:166.177201747894
CID:1017625
PubChem ID:45082577
Update Time:2025-10-18
5-(cyclopropylmethyl)-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole-3-carboxylicacid,5-(cyclopropylmethyl)-(9CI)
- 5-(cyclopropylmethyl)-1H-pyrazole-3-carboxylic acid
- SCHEMBL6110506
- WMNFMZBRRUSGLP-UHFFFAOYSA-N
- EN300-1848455
- 5-Cyclopropylmethyl-2H-pyrazole-3-carboxylic acid
- SCHEMBL22637139
- 681034-57-1
- 1H-Pyrazole-3-carboxylic acid, 5-(cyclopropylmethyl)-
- DB-279528
-
- Inchi： 1S/C8H10N2O2/c11-8(12)7-4-6(9-10-7)3-5-1-2-5/h4-5H,1-3H2,(H,9,10)(H,11,12)
- InChI Key： WMNFMZBRRUSGLP-UHFFFAOYSA-N
- SMILES： OC(C1C=C(CC2CC2)NN=1)=O
Computed Properties
- Exact Mass: 166.074227566g/mol
- Monoisotopic Mass: 166.074227566g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 192
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 66Ų
5-(cyclopropylmethyl)-1H-pyrazole-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1848455-0.05g |
5-(cyclopropylmethyl)-1H-pyrazole-3-carboxylic acid |
681034-57-1 | 0.05g |
$1188.0 | 2023-09-19 | ||
| Enamine | EN300-1848455-0.1g |
5-(cyclopropylmethyl)-1H-pyrazole-3-carboxylic acid |
681034-57-1 | 0.1g |
$1244.0 | 2023-09-19 | ||
| Enamine | EN300-1848455-0.25g |
5-(cyclopropylmethyl)-1H-pyrazole-3-carboxylic acid |
681034-57-1 | 0.25g |
$1300.0 | 2023-09-19 | ||
| Enamine | EN300-1848455-0.5g |
5-(cyclopropylmethyl)-1H-pyrazole-3-carboxylic acid |
681034-57-1 | 0.5g |
$1357.0 | 2023-09-19 | ||
| Enamine | EN300-1848455-1.0g |
5-(cyclopropylmethyl)-1H-pyrazole-3-carboxylic acid |
681034-57-1 | 1g |
$1086.0 | 2023-05-26 | ||
| Enamine | EN300-1848455-2.5g |
5-(cyclopropylmethyl)-1H-pyrazole-3-carboxylic acid |
681034-57-1 | 2.5g |
$2771.0 | 2023-09-19 | ||
| Enamine | EN300-1848455-5.0g |
5-(cyclopropylmethyl)-1H-pyrazole-3-carboxylic acid |
681034-57-1 | 5g |
$3147.0 | 2023-05-26 | ||
| Enamine | EN300-1848455-10.0g |
5-(cyclopropylmethyl)-1H-pyrazole-3-carboxylic acid |
681034-57-1 | 10g |
$4667.0 | 2023-05-26 | ||
| Enamine | EN300-1848455-1g |
5-(cyclopropylmethyl)-1H-pyrazole-3-carboxylic acid |
681034-57-1 | 1g |
$1414.0 | 2023-09-19 | ||
| Enamine | EN300-1848455-5g |
5-(cyclopropylmethyl)-1H-pyrazole-3-carboxylic acid |
681034-57-1 | 5g |
$4102.0 | 2023-09-19 |
5-(cyclopropylmethyl)-1H-pyrazole-3-carboxylic acid Related Literature
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
681034-57-1 (5-(cyclopropylmethyl)-1H-pyrazole-3-carboxylic acid) Related Products
- 401629-04-7(3-Cyclopropyl-1H-pyrazole-5-carboxylic acid)
- 890624-89-2(5-Butyl-1H-pyrazole-3-carboxylic Acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier
CN Supplier
Bulk
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier
CN Supplier
Reagent
上海帛亦医药科技有限公司
Gold Member
Audited Supplier
CN Supplier
Reagent
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk